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molecular formula C13H10N2 B031153 Diazodiphenylmethane CAS No. 883-40-9

Diazodiphenylmethane

Cat. No. B031153
CAS RN: 883-40-9
M. Wt: 194.23 g/mol
InChI Key: ITLHXEGAYQFOHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05703231

Procedure details

To a solution of benzophenone hydrazone (10 g) in CH2Cl2 (51 mL) is added a 1% w/v solution of iodine in CH2Cl2 (2.05 mL) and 1,1,3,3-tetramethylguanidine (6.43 g). 3-Chloroperoxybenzoic acid (9.7 g) is then added in small portions at room temperature. The solvent is removed in vacuo to provide diphenyl diazomethane. A solution of diphenyl diazomethane (8.78 g) in EtOAc (19 mL) is then added to a cooled (5° C.) solution of Compound 3 in THF (150 mL) and EtOAc (150 mL). The mixture is stirred until completion whereupon it is evaporated to dryness in vacuo. THF (64 mL) is added and the insolubles are filtered off The filtrate is evaporated in vacuo until crystals begin to form. EtOAc (64 mL) is then added and the mixture is stirred for 1.5 hours at 0°-5° C. The resulting solid is filtered to provide Compound 4.
Name
benzophenone hydrazone
Quantity
10 g
Type
reactant
Reaction Step One
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
51 mL
Type
solvent
Reaction Step One
Name
CH2Cl2
Quantity
2.05 mL
Type
solvent
Reaction Step One
Name
1,1,3,3-tetramethylguanidine
Quantity
6.43 g
Type
solvent
Reaction Step One
Name
3-Chloroperoxybenzoic acid
Quantity
9.7 g
Type
reactant
Reaction Step Two
Name
diphenyl diazomethane

Identifiers

REACTION_CXSMILES
[C:1](=[N:14][NH2:15])([C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.II.ClC1C=C(C=CC=1)C(OO)=O>C(Cl)Cl.CN(C)C(N(C)C)=N>[C:2]1([C:1]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[N+:14]=[N-:15])[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
benzophenone hydrazone
Quantity
10 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(C1=CC=CC=C1)=NN
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Smiles
II
Name
CH2Cl2
Quantity
51 mL
Type
solvent
Smiles
C(Cl)Cl
Name
CH2Cl2
Quantity
2.05 mL
Type
solvent
Smiles
C(Cl)Cl
Name
1,1,3,3-tetramethylguanidine
Quantity
6.43 g
Type
solvent
Smiles
CN(C(=N)N(C)C)C
Step Two
Name
3-Chloroperoxybenzoic acid
Quantity
9.7 g
Type
reactant
Smiles
ClC=1C=C(C(=O)OO)C=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent is removed in vacuo

Outcomes

Product
Name
diphenyl diazomethane
Type
product
Smiles
C1(=CC=CC=C1)C(=[N+]=[N-])C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.